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Compound of Interest

Compound Name: Cho-es-Lys

Cat. No.: B15548167

For researchers and professionals engaged in the fields of biochemistry and drug
development, a precise understanding of novel molecular entities is paramount. This guide
provides a detailed technical overview of the chemical structure and properties of Cho-es-Lys,
a complex ester of L-lysine and cholesterol. All quantitative data is presented in a structured
format to facilitate clear comparison and analysis.

Chemical Identity and Properties

Cho-es-Lys is systematically named L-lysine, 6-[[[(3[3)-cholest-5-en-3-yloxy]carbonyl]oxy]hexyl
ester, 2,2,2-trifluoroacetate[1]. This nomenclature precisely describes the covalent linkages
between its constituent parts: a cholesterol molecule, a hexyl ester linker, and an L-lysine
amino acid, with a trifluoroacetate salt form.
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Property Value Reference
Molecular Formula C40H72N205 « 2CF3COO0 [1]
CAS Number 1356250-80-0 [1]
Formula Weight 887.10 [1]
Purity (HPLC) 95.4 % [1]
Purity (TLC) 98 % [1]
Melting Point 190 °C [1]
Mass Spec (M-2CF3COO0) 659.2 [1]

Structural Elucidation

The chemical structure of Cho-es-Lys is characterized by the esterification of the 3-beta-
hydroxyl group of cholesterol with one end of a 6-carbon linker, which is, in turn, esterified to
the carboxyl group of L-lysine. The primary and epsilon amino groups of the lysine moiety
remain available for potential interactions.

Logical Structure of Cho-es-Lys

The following diagram illustrates the logical assembly of the molecular components of Cho-es-
Lys.
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Caption: Logical relationship of the constituent parts of the Cho-es-Lys molecule.
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Due to the absence of specific experimental protocols or signaling pathway information for
Cho-es-Lys in the available literature, this guide focuses on the fundamental chemical and
structural data. Researchers interested in the synthesis or application of this molecule would
need to refer to more specialized literature or develop their own experimental designs. The
provided data serves as a foundational reference for such future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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